3-(benzylideneamino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 3-(benzylideneamino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H15N3OS/c1-10-11(2)21-15-14(10)16(20)19(12(3)18-15)17-9-13-7-5-4-6-8-13/h4-9H,1-3H3
• InChI Key: VCBANENQENLRKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)C)N=CC3=CC=CC=C3)C

Description

3-(benzylideneamino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that belongs to the thieno[2,3-d]pyrimidine family. These compounds are known for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties .

Preparation Methods

The synthesis of 3-(benzylideneamino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one typically involves the following steps:

Starting Materials: The synthesis begins with methyl 2-aminothiophene-3-carboxylate and urea.

Formation of Thieno[2,3-d]pyrimidine Core: The initial step involves the reaction of methyl 2-aminothiophene-3-carboxylate with urea to form thieno[2,3-d]pyrimidine-2,4-diol.

Chlorination: The thieno[2,3-d]pyrimidine-2,4-diol is then chlorinated using phosphorus oxychloride (POCl3) to yield 2,4-dichlorothieno[2,3-d]pyrimidine.

Substitution Reaction: The chlorinated compound is treated with benzylamine under basic conditions to form the final product, this compound.

Chemical Reactions Analysis

3-(benzylideneamino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorinated positions.

Scientific Research Applications

3-(benzylideneamino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one has several scientific research applications:

Antimicrobial Activity: The compound has shown significant activity against various Gram-positive and Gram-negative bacteria.

Antiviral Activity: It has been studied for its potential antiviral properties, particularly against influenza viruses.

Anti-inflammatory Activity: The compound exhibits anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases.

Anticancer Activity: Research has indicated that the compound may have anticancer properties, particularly against certain types of cancer cells.

Mechanism of Action

The mechanism of action of 3-(benzylideneamino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one involves:

Molecular Targets: The compound targets specific enzymes and receptors in microbial and cancer cells.

Pathways Involved: It interferes with the metabolic pathways of the target cells, leading to cell death or inhibition of cell growth.

Comparison with Similar Compounds

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